Cas no 5963-21-3 (2,4,6-Nonatrienedioicacid)
2,4,6-Nonatrienedioicacid structure
Product Name:2,4,6-Nonatrienedioicacid
CAS No:5963-21-3
MF:C9H10O4
MW:182.173303127289
CID:379018
PubChem ID:53440988
Update Time:2025-04-19
2,4,6-Nonatrienedioicacid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Nonatrienedioicacid
- 1,3,5-Heptatriene-1,7-dicarboxylicacid
- nona-2,4,6-trienedioic acid
- DTXSID10702967
- nonatrienedioic acid
- 5963-21-3
-
- Inchi: 1S/C9H10O4/c10-8(11)6-4-2-1-3-5-7-9(12)13/h1-6H,7H2,(H,10,11)(H,12,13)
- InChI Key: AGKRSTRNNNZIHN-UHFFFAOYSA-N
- SMILES: OC(CC=CC=CC=CC(=O)O)=O
Computed Properties
- Exact Mass: 182.0579
- Monoisotopic Mass: 182.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- Topological Polar Surface Area: 74.6A^2
- XLogP3: 1
Experimental Properties
- PSA: 74.6
2,4,6-Nonatrienedioicacid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5963-21-3 (2,4,6-Nonatrienedioicacid) Related Products
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